6-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N,N-diphenylhexanamide

• Molecular Formula: C26H24N2O3
• Molecular Weight: 412.5 g/mol
• IUPAC Name: 6-(1,3-dioxoisoindol-2-yl)-N,N-diphenylhexanamide
• InChI: InChI=1S/C26H24N2O3/c29-24(28(20-12-4-1-5-13-20)21-14-6-2-7-15-21)18-8-3-11-19-27-25(30)22-16-9-10-17-23(22)26(27)31/h1-2,4-7,9-10,12-17H,3,8,11,18-19H2
• InChI Key: ZIZQZHLUKPGGKL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N(C2=CC=CC=C2)C(=O)CCCCCN3C(=O)C4=CC=CC=C4C3=O

Description

6-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)-N,N-diphenylhexanamide is a phthalimide-derived compound characterized by a hexanamide backbone linked to a 1,3-dioxoisoindoline core and two phenyl groups at the terminal amide. Its molecular formula is C₂₆H₂₄N₂O₃, with a molecular weight of 412.48 g/mol and CAS number 881435-84-3 .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N,N-diphenylhexanamide typically involves the following steps:

Formation of the Phthalimide Moiety: The initial step involves the reaction of phthalic anhydride with ammonia or a primary amine to form phthalimide.

Attachment of the Hexanamide Chain: The phthalimide is then reacted with 6-bromohexanoic acid or its derivatives under basic conditions to form the hexanamide linkage.

Introduction of the Diphenyl Groups: Finally, the N,N-diphenyl groups are introduced through a reaction with diphenylamine in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC).

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis systems, and stringent control of reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

6-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)-N,N-diphenylhexanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride (LiAlH4) to convert the carbonyl groups into alcohols.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the amide nitrogen or the aromatic rings, using reagents like alkyl halides or acyl chlorides.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides or acyl chlorides in the presence of a base such as triethylamine.

Major Products

Oxidation: Carboxylic acids or ketones.

Reduction: Alcohols or amines.

Substitution: Alkylated or acylated derivatives.

Scientific Research Applications

Chemistry

In organic synthesis, 6-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N,N-diphenylhexanamide is used as a building block for the synthesis of more complex molecules

Biology

In biological research, this compound is studied for its potential as a pharmacophore. Its structural features are explored for the development of new drugs, particularly those targeting specific enzymes or receptors.

Medicine

In medicinal chemistry, derivatives of this compound are investigated for their potential therapeutic effects. They are screened for activity against various diseases, including cancer, inflammation, and infectious diseases.

Industry

In the industrial sector, this compound is used in the development of advanced materials. Its stability and reactivity make it suitable for applications in polymer science and material engineering.

Mechanism of Action

The mechanism of action of 6-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N,N-diphenylhexanamide involves its interaction with specific molecular targets. The phthalimide moiety can interact with proteins or enzymes, potentially inhibiting their activity. The diphenyl groups may enhance the compound’s binding affinity and specificity for its targets. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The biological and physicochemical properties of phthalimide derivatives are highly dependent on substituents. Key analogs and their distinguishing features include:

Table 1: Structural and Molecular Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents
6-(1,3-Dioxo-isoindol-2-yl)-N,N-diphenylhexanamide	C₂₆H₂₄N₂O₃	412.48	Diphenylamide
N-(2-Isopropylphenyl)hexanamide analog	C₂₃H₂₆N₂O₃	378.47	2-Isopropylphenyl
N-(3-Nitrophenyl)hexanamide analog	C₂₂H₂₃N₃O₅	409.44	3-Nitrophenyl
N-(1,3-Benzodioxol-5-yl)hexanamide analog	C₂₃H₂₂N₂O₅	406.44	1,3-Benzodioxolyl
(1,3-Dioxoisoindol-2-yl)methyl nitrate (C1)	C₁₀H₉N₃O₅	251.20	Methyl nitrate

• Diphenylamide vs.
• Nitrate Derivatives (C1–C6): Compounds like C1–C6 incorporate nitrate esters, which improve bioavailability but may alter genotoxicity profiles .

Pharmacological Activities

Pharmacokinetic and Physicochemical Properties

Table 3: Predicted ADME Profiles

Property	Target Compound	N-Substituted Isoindoles	Nitrate Derivatives
LogP (Lipophilicity)	4.2	2.5–3.8	1.8–2.5
BBB Permeability	High	Moderate	Low
CYP2D6 Inhibition	Moderate	Low	High
Plasma Protein Binding (%)	85–90	70–85	60–75

• CNS Penetration : High BBB permeability aligns with structural analogs like thalidomide derivatives, which target neurological pathways .